2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C25H23N5O2S/c1-4-17-9-7-8-16(3)23(17)27-22(31)14-33-25-26-20-12-15(2)13-21(24(20)32-25)30-28-18-10-5-6-11-19(18)29-30/h5-13H,4,14H2,1-3H3,(H,27,31)
• InChI Key: BKTIVRNYLKINFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=C(O2)C(=CC(=C3)C)N4N=C5C=CC=CC5=N4)C
• Molecular Formula: C25H23N5O2S
• Molecular Weight: 457.5 g/mol

Description

2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of benzotriazole and benzoxazole moieties, which contribute to its stability and reactivity. It is used in various scientific and industrial applications due to its ability to absorb ultraviolet (UV) light and its potential as a stabilizer in polymeric materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide typically involves multiple steps, starting with the preparation of the benzotriazole and benzoxazole intermediates. These intermediates are then coupled through a series of reactions involving thiolation and acylation. The reaction conditions often require the use of solvents such as toluene or methylene chloride and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves precise control of temperature, pressure, and reaction time to optimize the synthesis. The final product is purified through crystallization or chromatography to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions typically involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzotriazole or benzoxazole rings, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Alkyl halides, acyl chlorides, and other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines

Scientific Research Applications

2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a UV stabilizer in polymer chemistry to prevent degradation of materials exposed to sunlight.

Biology: Investigated for its potential as a protective agent against UV-induced damage in biological systems.

Medicine: Explored for its potential use in photoprotection and as a component in sunscreen formulations.

Industry: Utilized in the production of high-performance plastics and coatings that require enhanced UV stability.

Mechanism of Action

The mechanism of action of 2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide involves the absorption of UV light by the benzotriazole and benzoxazole moieties. This absorption prevents the UV light from reaching and degrading the underlying material. The compound acts as a UV filter, converting the absorbed energy into less harmful forms, such as heat, thereby protecting the material from UV-induced damage.

Comparison with Similar Compounds

Similar Compounds

• 2-(2H-Benzotriazol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)phenol
• 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol
• 2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol

Uniqueness

Compared to similar compounds, 2-[[7-(benzotriazol-2-yl)-5-methyl-1,3-benzoxazol-2-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide offers enhanced stability and UV absorption properties due to the presence of both benzotriazole and benzoxazole moieties. This dual functionality makes it particularly effective as a UV stabilizer in various applications.